Cas no 1040653-36-8 (4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile)

• Product Name: 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile
• CAS No: 1040653-36-8
• MF: C₂₃H₂₃N₃O
• MW: 357.448225259781
• CID: 5384640
• Update Time: 2025-06-11

4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-4-[4-(phenylmethyl)-1-piperidinyl]-3-quinolinecarbonitrile
• 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile

• Inchi： 1S/C23H23N3O/c1-27-20-7-8-21-22(14-20)25-16-19(15-24)23(21)26-11-9-18(10-12-26)13-17-5-3-2-4-6-17/h2-8,14,16,18H,9-13H2,1H3
• InChI Key： USZOGEGMHSASPY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(OC)C=2)C(N2CCC(CC3=CC=CC=C3)CC2)=C(C#N)C=1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.0±50.0 °C(Predicted)
• pka: 7.42±0.50(Predicted)

Additional information on 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile

Professional Introduction to 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile (CAS No. 1040653-36-8)

4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile, a compound with the CAS number 1040653-36-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both quinoline and piperidine moieties in its structure imparts unique pharmacological properties, making it a promising candidate for further exploration.

The quinoline scaffold, a well-documented pharmacophore, is renowned for its broad spectrum of biological activities. It has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. In particular, derivatives of quinoline have shown remarkable efficacy in targeting various diseases, owing to their ability to interact with biological targets such as enzymes and receptors. The methoxy group at the 7-position of the quinoline ring further modulates the electronic properties of the molecule, enhancing its binding affinity to biological targets.

The piperidine moiety, on the other hand, is a common structural feature in many bioactive compounds. It contributes to the solubility and metabolic stability of the molecule, making it an ideal candidate for oral administration. The benzyl group attached to the piperidine ring adds another layer of complexity to the molecule's structure, potentially influencing its pharmacokinetic profile and bioavailability. This combination of structural elements makes 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile a versatile compound with multiple potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. These studies have highlighted the potential of 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile as an inhibitor of kinases and other enzymes involved in cancer progression. Additionally, its ability to cross the blood-brain barrier suggests that it may also be effective in treating neurological disorders.

In vitro studies have demonstrated that this compound exhibits potent activity against several cancer cell lines. The mechanism of action appears to involve inhibition of key signaling pathways that drive tumor growth and survival. Furthermore, preclinical studies in animal models have shown promising results regarding its ability to induce apoptosis in cancer cells while minimizing toxicity to healthy tissues. These findings underscore the therapeutic potential of this compound as a novel anticancer agent.

The synthesis of 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in achieving the desired product with minimal side reactions. These synthetic strategies not only enhance efficiency but also allow for modifications to the molecular structure, enabling fine-tuning of pharmacological properties.

As research in this field continues to evolve, new methodologies for studying the biological activity of this compound are being developed. Techniques such as high-throughput screening and CRISPR-Cas9 gene editing are being employed to identify novel targets and assess the efficacy of derivatives of 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile. These approaches are expected to accelerate the discovery of new therapeutic agents based on this promising scaffold.

The development of new drugs is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, modifications to the structure of 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile can help overcome these issues. For instance, introducing fluorine atoms or other halogenated substituents can improve metabolic stability while maintaining or enhancing biological activity. Such structural modifications are guided by principles from medicinal chemistry and are designed to optimize drug-like properties.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into the interactions between this compound and its biological targets at an atomic level. These insights are invaluable for designing analogs with improved potency and selectivity. Additionally, machine learning algorithms are being used to predict pharmacokinetic properties based on structural features, further expediting the drug development process.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. Preclinical trials are underway to evaluate the safety and efficacy of 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile in human subjects. These trials aim to provide evidence supporting its use as a therapeutic agent for various diseases. The success of these trials will depend on rigorous testing and adherence to regulatory standards.

The future prospects for this compound are bright, given its unique structural features and promising preclinical results. Ongoing research is focused on identifying new derivatives with enhanced therapeutic potential and improved pharmacokinetic profiles. As our understanding of disease mechanisms continues to grow, so does our ability to develop targeted therapies based on compounds like 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile.